Cas no 946222-64-6 (N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946222-64-6
• MF: C₁₉H₁₃F₂N₃O₄
• MW: 385.321031332016
• CID: 5504404
• Update Time: 2025-05-19

N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13F2N3O4/c20-16-7-6-13(10-17(16)21)22-18(25)15-5-2-8-23(19(15)26)11-12-3-1-4-14(9-12)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key： VIRBOIOWXFGUEB-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=C(F)C(F)=C1)=O

Additional information on N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946222-64-6)

N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS 946222-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their bioactive properties. The presence of both difluorophenyl and nitrophenyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent trends in scientific literature highlight the growing interest in fluorinated compounds and nitroaromatics, as they are frequently utilized in drug discovery and material science. Researchers are particularly intrigued by the compound's potential role in modulating enzyme activity or serving as a precursor for small-molecule inhibitors. Its CAS number 946222-64-6 is often searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its carboxamide moiety is a key functional group that contributes to its stability and solubility, making it suitable for further derivatization. This aligns with the current focus on green chemistry and sustainable synthesis methods, which aim to reduce waste and improve efficiency.

In the context of drug development, this compound's structural analogs have shown promise in targeting specific biological pathways. For instance, pyridine-3-carboxamides are known to interact with kinases and GPCRs, which are hot topics in oncology and neurology research. Users frequently search for terms like "pyridine derivatives in medicine" or "nitrophenyl applications," indicating a strong public interest in these areas.

From an analytical perspective, CAS 946222-64-6 can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and regulatory compliance, which are critical concerns for manufacturers and researchers alike. The compound's molecular weight and logP value are also frequently queried, as they influence its pharmacokinetic properties.

Beyond pharmaceuticals, N-(3,4-difluorophenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide may find applications in agrochemicals, particularly in the design of novel pesticides or herbicides. The difluorophenyl group is known to enhance the bioavailability of such compounds, a feature highly sought after in crop protection research. Searches for "fluorinated agrochemicals" have surged in recent years, reflecting the demand for more efficient and environmentally friendly solutions.

In summary, CAS 946222-64-6 represents a versatile and scientifically significant compound with broad potential across multiple industries. Its combination of fluorine and nitro substituents, along with its pyridine core, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative chemical synthesis and bioactive molecule design.